Cas no 21394-53-6 (Methionine, N-(1-adamantylcarbonyl)-, DL- (8CI))

• Product Name: Methionine, N-(1-adamantylcarbonyl)-, DL- (8CI)
• CAS No: 21394-53-6
• MF: C₁₆H₂₅NO₃S
• MW: 311.439603567123
• CID: 290534
• PubChem ID: 4961919
• Update Time: 2025-08-03

Methionine, N-(1-adamantylcarbonyl)-, DL- (8CI) Chemical and Physical Properties

Names and Identifiers

• Methionine, N-(1-adamantylcarbonyl)-, DL- (8CI)
• 2-(adamantane-1-carbonylamino)-4-methylsulfanylbutanoic acid
• 2-[(1-ADAMANTYLCARBONYL)AMINO]-4-(METHYLTHIO)BUTANOIC ACID
• AKOS002433976
• DTXSID20406969
• CS-0344658
• 2-[(adamantan-1-yl)formamido]-4-(methylsulfanyl)butanoic acid
• Z85883178
• 2-(ADAMANTAN-1-YLFORMAMIDO)-4-(METHYLSULFANYL)BUTANOIC ACID
• EN300-12479
• AKOS017271430
• (Adamantane-1-carbonyl)methionine
• 21394-53-6

• Inchi： 1S/C16H25NO3S/c1-21-3-2-13(14(18)19)17-15(20)16-7-10-4-11(8-16)6-12(5-10)9-16/h10-13H,2-9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： DLCLYUTWBTWFSL-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 310.14782
• Monoisotopic Mass: 310.147689
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5
• XLogP3: 2.8

Experimental Properties

• Density: 1.249
• Boiling Point: 554.5°Cat760mmHg
• Flash Point: 289.2°C
• PSA: 69.23

Additional information on Methionine, N-(1-adamantylcarbonyl)-, DL- (8CI)

Methionine, N-(1-adamantylcarbonyl)-, DL- (8CI): A Comprehensive Overview

The compound Methionine, N-(1-adamantylcarbonyl)-, DL- (8CI), identified by the CAS number 21394-53-6, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of methionine, a naturally occurring essential amino acid. The addition of the adamantyl group to the methionine backbone introduces unique properties that make it valuable in various applications.

Methionine itself is a fundamental building block in proteins and plays a critical role in sulfur metabolism. The modification with the adamantyl group enhances its stability and bioavailability, making it an attractive candidate for research in drug delivery systems and nutraceuticals. Recent studies have explored its potential as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and absorption.

The adamantyl group is known for its rigid and highly branched structure, which contributes to the compound's exceptional stability. This structural feature makes Methionine, N-(1-adamantylcarbonyl)-, DL- resistant to enzymatic degradation, a property that is particularly advantageous in pharmaceutical applications. Researchers have demonstrated its ability to protect encapsulated drugs from premature degradation in the gastrointestinal tract, thereby enhancing therapeutic efficacy.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The process typically involves the activation of methionine via mixed carbonic anhydrides or other activating agents, followed by nucleophilic substitution with an adamantyl alcohol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The stereochemistry of Methionine, N-(1-adamantylcarbonyl)- is crucial for its biological activity. The DL-form indicates that it contains both dextrorotatory (D) and levorotatory (L) enantiomers in equal proportions. This racemic mixture is often preferred in applications where both enantiomers contribute synergistically to the desired effect. However, ongoing research is exploring the potential benefits of using pure enantiomers for targeted therapies.

One of the most promising areas of research involving this compound is its application in drug delivery systems. By incorporating Methionine, N-(1-adamantylcarbonyl)- into lipid nanoparticles or micelles, scientists have achieved enhanced drug loading capacities and improved pharmacokinetics. Preclinical studies have shown significant increases in drug bioavailability compared to conventional formulations.

Beyond pharmaceuticals, Methionine, N-(1-adamantylcarbonyl)- has also found applications in materials science. Its unique combination of rigidity and flexibility makes it an ideal component for synthesizing novel polymers with tailored mechanical properties. Recent breakthroughs include its use as a monomer in polyurethane production, resulting in materials with improved thermal stability and mechanical resilience.

In conclusion, Methionine, N-(1-adamantylcarbonyl)-, CAS No 21394-53-6, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovative research directions. As advancements in synthetic methods and application development progress,Methionine derivatives like this one are poised to play an increasingly important role in modern science and technology.